Cas no 38487-89-7 (6-Methoxybenzo[c]isoxazol-3-amine)

• Product Name: 6-Methoxybenzo[c]isoxazol-3-amine
• CAS No: 38487-89-7
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 923558
• Update Time: 2023-08-02

6-Methoxybenzo[c]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazol-3-amine,6-methoxy-(9CI)
• 6-methoxybenzo[c]isoxazol-3-amine
• 6-Methoxybenzo[c]isoxazol-3-amine

• Inchi： 1S/C8H8N2O2/c1-11-5-2-3-6-7(4-5)10-12-8(6)9/h2-4H,9H2,1H3
• InChI Key： JWLGAJZQPXJRBV-UHFFFAOYSA-N
• SMILES： O1C(=C2C=CC(=CC2=N1)OC)N

Computed Properties

• Exact Mass: 164.059
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3